Cas no 126880-86-2 (L-Selectin)

• Product Name: L-Selectin
• CAS No: 126880-86-2
• MF: C₆₂H₁₀₆N₁₆O₁₈S₂
• MW: 1427.73145246506
• CID: 145581
• Update Time: 2025-06-10

L-Selectin Chemical and Physical Properties

Names and Identifiers

• Glycoprotein LAM 1(human clone pLAM-1 reduced) (9CI)
• CD62L Antigens
• L Selectin
• Lecam-1
• Glycoprotein LAM 1 (human clone pLAM-1 reduced)
• L-Selectin

• Inchi： 1S/C62H106N16O18S2/c1-6-35(4)50(61(94)72-42(62(95)96)20-12-15-26-65)78-55(88)41(23-27-98-5)71-59(92)46(31-79)77-57(90)44(29-36-16-8-7-9-17-36)74-60(93)47(32-80)76-53(86)39(19-11-14-25-64)70-58(91)45(30-49(82)83)75-56(89)43(28-34(2)3)73-52(85)38(18-10-13-24-63)69-54(87)40(21-22-48(67)81)68-51(84)37(66)33-97/h7-9,16-17,34-35,37-47,50,79-80,97H,6,10-15,18-33,63-66H2,1-5H3,(H2,67,81)(H,68,84)(H,69,87)(H,70,91)(H,71,92)(H,72,94)(H,73,85)(H,74,93)(H,75,89)(H,76,86)(H,77,90)(H,78,88)(H,82,83)(H,95,96)/t35-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,50-/m0/s1
• InChI Key： DXLMNZGNAODYII-NTOAFIDWSA-N
• SMILES： N(C(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCSC)NC(=O)[C@H](CO)NC(=O)[C@@H](NC(=O)[C@H](CO)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@@H](N)CS)CC1C=CC=CC=1)[C@@H](CCCCN)C(O)=O

Additional information on L-Selectin

L-Selectin: A Comprehensive Overview

L-Selectin, also known as CD62L, is a cell adhesion molecule that plays a crucial role in the immune system. With the CAS Registry Number 126880-86-2, this glycoprotein is primarily expressed on leukocytes and is involved in the homing of lymphocytes to lymph nodes and Peyer's patches. The CAS No. 126880-86-2 identifier is essential for researchers to reference this compound accurately in scientific literature and databases.

The L-selectin molecule is a member of the selectin family, which also includes P-selectin (CD62P) and E-selectin (CD62E). These molecules are characterized by their ability to mediate the initial capture and rolling of leukocytes on endothelial cells during inflammation. The L-selectin protein structure consists of an N-terminal domain, an EGF-like domain, a lectin-like domain, and a C-terminal hydrophobic region that anchors it to the cell membrane.

Recent studies have highlighted the importance of L-selectin in various physiological and pathological processes. For instance, researchers have found that L-selectin plays a critical role in the immune response to pathogens by facilitating the migration of lymphocytes to secondary lymphoid organs. This process is essential for generating an effective adaptive immune response. Additionally, dysregulation of L-selectin has been implicated in autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.

In terms of therapeutic applications, targeting L-selectin has emerged as a potential strategy for treating inflammatory diseases. For example, monoclonal antibodies against L-selectin have been developed to inhibit leukocyte migration and reduce inflammation. One such antibody, natalizumab, has been approved for the treatment of multiple sclerosis and Crohn's disease. These advancements underscore the significance of understanding L-selectin's function in both health and disease.

The latest research on L-selectin has also explored its role in cancer biology. Studies have shown that L-selectin expression on tumor cells can promote metastasis by enabling interactions with endothelial cells and facilitating tumor cell extravasation. This finding opens new avenues for developing anti-metastatic therapies targeting L-selectin.

In conclusion, L-Selectin, identified by CAS No. 126880-86-2, is a vital molecule with diverse functions in immunology, inflammation, and cancer biology. Ongoing research continues to uncover new insights into its mechanisms of action, paving the way for innovative therapeutic approaches.